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Compound of Interest

Compound Name: DiSulfo-ICG hydrazide

Cat. No.: B12375484 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of DiSulfo-ICG hydrazide, a fluorescent dye

commonly used in laboratory settings. While a specific Safety Data Sheet (SDS) for DiSulfo-
ICG hydrazide is not publicly available, this document synthesizes safety and disposal

information from the parent compound, Indocyanine Green (ICG), and structurally similar

derivatives to establish a comprehensive and cautious approach to its waste management.

Core Principle: Precaution and Professional Consultation

Given the absence of a dedicated SDS, a conservative approach to the disposal of DiSulfo-
ICG hydrazide is essential. All chemical waste must be managed in accordance with local,

regional, and national hazardous waste regulations. Consultation with your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company is mandatory to ensure full compliance and safety.

Quantitative Hazard Data
Specific quantitative toxicity and ecotoxicity data for DiSulfo-ICG hydrazide are not readily

available in the public domain. The following table provides context from a related compound,

Diphenyloxide-4,4'-disulfohydrazide, to illustrate the potential for environmental hazards.
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Hazard Category Data Point Compound Reference

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[1]

Diphenyloxide-4,4'-

disulfohydrazide

LD50 (Oral/Dermal/Inhalation) No information available -

Carcinogenicity No information available -

Note: The toxicological properties of DiSulfo-ICG hydrazide have not been fully investigated.

[1] Handle with care and assume it may have uncharacterized hazards.

Step-by-Step Disposal Protocol
This protocol outlines the recommended steps for the safe disposal of DiSulfo-ICG hydrazide
waste, including unused product, contaminated materials, and solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

If there is a risk of dust formation from the solid compound, a respirator with a dust filter is

recommended.[2]

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired DiSulfo-ICG hydrazide powder, along with any

grossly contaminated items (e.g., weighing paper, pipette tips), in a dedicated, clearly

labeled hazardous waste container. The container should be sealable and made of a

compatible material.

Liquid Waste: Collect solutions containing DiSulfo-ICG hydrazide in a separate, labeled

hazardous waste container for liquid chemical waste. Do not mix with other incompatible

waste streams.

Sharps Waste: Any needles or other sharps contaminated with DiSulfo-ICG hydrazide
should be disposed of in a designated sharps container.
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3. Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "DiSulfo-
ICG hydrazide," and any known hazard information (e.g., "Potential Irritant," "Aquatic

Hazard").

Include the date of waste generation and the responsible researcher's name and contact

information.

4. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

Keep containers tightly closed to prevent spills or the release of vapors.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

5. Scheduling Waste Pickup:

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the pickup and proper disposal of the hazardous waste.

Provide them with a complete and accurate description of the waste.

6. Decontamination of Work Area:

After handling and preparing waste for disposal, thoroughly decontaminate the work area

(e.g., benchtop, fume hood) with an appropriate cleaning agent.

Wash hands thoroughly with soap and water.

7. Accidental Spills:

In the event of a spill, evacuate the immediate area if necessary.

For small spills of solid material, carefully sweep up the powder, avoiding dust generation,

and place it in the designated solid hazardous waste container.
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For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the solid hazardous waste container.

Ventilate the area and decontaminate the spill site.

Report the spill to your EHS department.

Important Considerations:

Avoid Environmental Release: Do not dispose of DiSulfo-ICG hydrazide down the drain or

in the regular trash.[1] The potential for aquatic toxicity necessitates containment.[1]

Light Sensitivity: Indocyanine green and its derivatives can decompose in the presence of

light, and the decomposition products may have increased toxicity. Store waste in opaque

containers and away from direct light.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the DiSulfo-ICG hydrazide disposal

process.
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DiSulfo-ICG Hydrazide Disposal Workflow
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Caption: Workflow for the safe disposal of DiSulfo-ICG hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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